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These application notes provide a detailed overview of the standard experimental protocols for
the mechanical testing of Styrene-Butadiene Rubber (SBR). The following sections outline the
methodologies for key mechanical property assessments, present typical data in structured
tables, and include diagrams to illustrate the experimental workflows.

Introduction

Styrene-Butadiene Rubber (SBR) is a versatile synthetic elastomer widely used in a variety of
applications due to its good abrasion resistance, crack endurance, and aging characteristics.
Mechanical testing is crucial to determine the material's performance characteristics and
ensure it meets the requirements for its intended use, which can range from tires and footwear
to seals and gaskets. These protocols are based on internationally recognized ASTM
standards.

Summary of Mechanical Properties

The following tables summarize the typical mechanical properties of SBR. These values can
vary depending on the specific SBR grade, formulation (including fillers and additives), and
curing process.

Table 1: Tensile Properties of SBR
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Property Typical Value ASTM Standard
_ 7 - 21 MPa (1000 - 3000 PSI)
Tensile Strength ASTM D412
[1](2]
Elongation at Break 200% - 600%I[1][2] ASTM D412
300% Modulus 185 kg/cm 2 ASTM D412

Table 2: Hardness, Tear Strength, and Compression Set of SBR

Property Typical Value ASTM Standard
Hardness, Shore A 30 - 95[1][3] ASTM D2240
Tear Strength Fair to Excellent[1] ASTM D624
Compression Set Good to Excellent[1] ASTM D395

Experimental Protocols
Tensile Strength and Elongation (ASTM D412)

This test method determines the force required to stretch a dumbbell-shaped SBR specimen to
its breaking point and the extent of its elongation.

3.1.1 Apparatus

Universal Testing Machine (UTM) with a suitable load cell.

Extensometer for precise elongation measurement.

Cutting die for preparing dumbbell-shaped specimens (Die C is common).

Micrometer for measuring specimen thickness.

3.1.2 Specimen Preparation

Condition the SBR sheets at a standard laboratory temperature of 23 + 2°C and relative
humidity of 50 + 5% for at least 3 hours before cutting.
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Use a cutting die to punch out dumbbell-shaped specimens from the SBR sheet. Ensure the
cutting edges of the die are sharp to produce specimens with smooth, clean edges.

Measure the thickness and width of the narrow section of each specimen at three points and
use the average values for cross-sectional area calculation.

3.1.3 Procedure
e Set the grips of the UTM at a specified distance and ensure they are aligned.

e Mount the dumbbell specimen securely in the grips, ensuring it is not under any tension
before the test begins.

o Attach the extensometer to the narrow section of the specimen.
o Set the crosshead speed of the UTM to 500 + 50 mm/min.[4]
o Start the test and record the force and elongation data until the specimen ruptures.[5][6]

e Record the tensile strength at break (force divided by the original cross-sectional area) and
the ultimate elongation (the percentage increase in length at break).

3.1.4 Experimental Workflow

Specimen Preparation Testing Procedure Data Analysis

Condition SBR Sheet Cut Dumbbell Specimen Measure Dimensions Mount Specimen Attach Extensometer Apply Tensile Load Record Force & Calculate Tensile Strength Calculate Elongation at Break
(23£2°C, 50+5% RH, 3h) (ASTM D412 Die C) (Thickness & Width) in UTM Grips ach Extensomete (500 mm/min) Elongation until Break Calculate Tensile Streng! Calculate Elongation at Breal

Click to download full resolution via product page

ASTM D412 Tensile Testing Workflow

Tear Strength (ASTM D624)

This test measures the resistance of an SBR specimen to tearing.
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3.2.1 Apparatus

¢ Universal Testing Machine (UTM) with a suitable load cell.

o Cutting die for specific specimen shapes (e.g., Type C - right angle).
e Micrometer.

3.2.2 Specimen Preparation

» Condition the SBR sheets as per the tensile testing protocol.

o Cut the test specimens using the appropriate die. For Type C, this will be a right-angled
specimen.

o Measure the thickness of each specimen.

3.2.3 Procedure

e Mount the specimen in the grips of the UTM.

o Set the crosshead speed to 500 + 50 mm/min.[7]

« Initiate the test and apply a uniaxial force until the specimen tears.[8]
e Record the maximum force required to tear the specimen.

» Tear strength is calculated as the maximum force divided by the thickness of the specimen.

[8]

3.2.4 Experimental Workflow

Specimen Preparation Testing Procedure Data Analysis

L Cut Specimen . P Apply Tearing Force ) .
Condition SBR Sheet (.8, Type C) Mount Specimen in Grips |—> (500 mm/min) Record Maximum Force

—>]

Measure Thickness Calculate Tear Strength
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ASTM D624 Tear Strength Testing Workflow

Compression Set (ASTM D395 - Method B)

This method measures the ability of SBR to retain its elastic properties after prolonged
compression.

3.3.1 Apparatus

Compression device with parallel plates.

Spacers to maintain a constant deflection.

Oven for elevated temperature testing.

Micrometer.

3.3.2 Specimen Preparation
e Prepare cylindrical disk specimens, typically 13.0 mm in diameter and 6.0 mm in height.
o Measure the initial thickness (to) of each specimen.

3.3.3 Procedure

Place the specimens between the parallel plates of the compression device with spacers.
o Compress the specimens to 25% of their original height.[9]

» Place the entire device in an oven at a specified temperature (e.g., 70°C or 100°C) for a set
duration (e.g., 22 or 70 hours).[9]

» After the specified time, remove the device from the oven and release the compression.
» Allow the specimens to recover at room temperature for 30 minutes.[9]

e Measure the final thickness (ti) of the specimens.
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o Calculate the compression set using the formula: Compression Set (%) = [(to - ti)) / (to - tn)] X
100, where tn is the spacer thickness.[10]

3.3.4 Experimental Workflow

Specimen Preparation Testing Procedure Data Analysis

Prepare Cylindrical Disks —#- Measure Initial Thickness (to) —>|

C"“‘P‘“:HSD"::‘(“:“ (25%) |_y, |~ Heatin Oven Release and Recover || 1o\ e Final Thickness (1)) —#>| Calculate Compression Set (%)

(e.g., 70°C for 22h) (30 min at RT)
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ASTM D395 Compression Set Testing Workflow

Hardness (ASTM D2240 - Shore A)

This test measures the indentation hardness of SBR.
3.4.1 Apparatus

e Shore A durometer.

o Aflat, hard surface for placing the specimen.

3.4.2 Specimen Preparation

e The SBR specimen should have a minimum thickness of 6 mm. If necessary, thinner sheets
can be stacked.

e Ensure the specimen has a flat surface.
3.4.3 Procedure
e Place the SBR specimen on a hard, flat surface.[11]

o Hold the durometer perpendicular to the specimen surface.
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» Press the indenter firmly onto the specimen until the presser foot makes full contact.[11]
» Read the hardness value from the durometer scale within one second of firm contact.[12]

o Take at least five measurements at different locations on the specimen, at least 12 mm apatrt,
and calculate the average.

3.4.4 Experimental Workflow

Specimen Preparation Testing Procedure Data Analysis

Prepare Flat SBR Specimen Read Hardness Value Calculate Average Hardness
(min. 6mm thick) (within 1 second) ! verag

Place Specimen on
Hard, Flat Surface

Repeat Measurement
(5 times)

—>| Apply Durometer Perpendicularly
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ASTM D2240 Shore A Hardness Testing Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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